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Compound of Interest

Compound Name: Calythropsin

Cat. No.: B134639

For Researchers, Scientists, and Drug Development Professionals

Introduction

Calythropsin is a cytotoxic chalcone identified as having a potential, albeit weak, effect on
mitosis and tubulin polymerization.[1] As a cytotoxic agent, appropriate handling and
preparation of Calythropsin for in vitro and in vivo studies are critical for accurate and
reproducible experimental results. These application notes provide detailed protocols for the
preparation of stock solutions of Calythropsin, ensuring consistency and safety in your
research endeavors.

Data Presentation: Properties and Storage of
Calythropsin

The following table summarizes the key quantitative data for Calythropsin handling and
storage.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b134639?utm_src=pdf-interest
https://www.benchchem.com/product/b134639?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/19732845/
https://www.benchchem.com/product/b134639?utm_src=pdf-body
https://www.benchchem.com/product/b134639?utm_src=pdf-body
https://www.benchchem.com/product/b134639?utm_src=pdf-body
https://www.benchchem.com/product/b134639?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134639?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Property Value Source(s)
CAS Number 152340-67-5 [1]
_ Not readily available in search
Molecular Weight
results
Appearance Powder [2]
Storage (Powder) -20°C for up to 3 years [2]
Storage (In Solvent) -80°C for up to 1 year [2]
Aliquots in tightly sealed vials
at -20°C are usable for up to
Short-term Solution Storage two weeks. It is recommended [3]
to prepare fresh solutions for
optimal activity.
o N Shipped with blue ice or at
Shipping Condition [2]

ambient temperature.

Experimental Protocols

Materials

e Calythropsin powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

o Other potential solvents: Chloroform, Dichloromethane, Ethyl Acetate, Acetone[3]

 Sterile microcentrifuge tubes or vials

o Calibrated precision balance

e \ortex mixer

o Pipettes and sterile pipette tips

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://pubmed.ncbi.nlm.nih.gov/19732845/
https://ouci.dntb.gov.ua/en/works/7AdQ0Qk9/
https://ouci.dntb.gov.ua/en/works/7AdQ0Qk9/
https://ouci.dntb.gov.ua/en/works/7AdQ0Qk9/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5026118/
https://ouci.dntb.gov.ua/en/works/7AdQ0Qk9/
https://www.benchchem.com/product/b134639?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5026118/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134639?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Protocol for Preparing a 10 mM Calythropsin Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution, a common starting
concentration for many in vitro assays. The exact mass of Calythropsin required will depend
on its molecular weight, which should be obtained from the supplier's certificate of analysis. For
the purpose of this protocol, we will assume a hypothetical molecular weight (MW) of 300 g/mol
. Always use the exact molecular weight provided by your supplier for calculations.

Calculation:
e Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
e For 1 mL of 10 mM stock solution:

o Mass (g) = 0.010 mol/L x 0.001 L x 300 g/mol = 0.003 g =3 mg
Procedure:

o Pre-weighing Preparation: Before handling the cytotoxic Calythropsin powder, ensure you
are wearing appropriate PPE.

» Weighing Calythropsin: Carefully weigh out the calculated amount of Calythropsin powder
using a precision balance. For a 10 mM stock, if the molecular weight is 300 g/mol , you
would weigh 3 mg to make 1 mL.

e Solubilization:
o Add the weighed Calythropsin powder to a sterile microcentrifuge tube or vial.

o Add the desired volume of anhydrous DMSO (e.g., 1 mL for a 10 mM solution from 3 mg
of powder).

e Dissolution:

o Tightly cap the tube/vial.
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o Vortex the solution until the Calythropsin powder is completely dissolved. Gentle warming
in a water bath (not to exceed 37°C) may assist in dissolution, but check for compound

stability information.

 Sterilization (Optional): If required for your application (e.g., cell culture), the stock solution
can be sterilized by filtering through a 0.22 pum syringe filter that is compatible with DMSO.

» Aliquoting and Storage:

o Dispense the stock solution into smaller, single-use aliquots in sterile, tightly sealed vials.
This prevents repeated freeze-thaw cycles which can degrade the compound.

o Label each aliquot clearly with the compound name, concentration, solvent, and date of
preparation.

o Store the aliquots at -80°C for long-term storage (up to one year).[2] For short-term use,
storage at -20°C for up to two weeks is also an option.[3]

Mandatory Visualizations
Experimental Workflow for Calythropsin Stock Solution
Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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